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Compound of Interest

1-Isocyano-4-methoxy-2-
Compound Name: _
nitrobenzene

cat. No.: B7890201

This document provides a detailed analysis of the molecular weight for the chemical compound
1-Isocyano-4-methoxy-2-nitrobenzene, a crucial parameter for researchers and
professionals in the fields of drug development and chemical synthesis.

Molecular Composition and Weight

The molecular formula for 1-lsocyano-4-methoxy-2-nitrobenzene is CBH6N203. The
molecular weight is derived from the sum of the atomic weights of its constituent atoms.

Atomic Weight Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 8 12.011 96.088
Hydrogen H 6 1.008 6.048
Nitrogen N 2 14.007 28.014
Oxygen o 3 15.999 47.997
Total 178.147

The calculated molecular weight of 1-lIsocyano-4-methoxy-2-nitrobenzene is approximately
178.14 g/mol [1]. This value is consistent for its isomers, such as 1-isocyano-2-methoxy-4-
nitrobenzene, which shares the same molecular formula[1].
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Logical Structure of 1-Isocyano-4-methoxy-2-
nitrobenzene

The following diagram illustrates the logical relationship of the functional groups attached to the
central benzene ring, which defines the compound's identity and, consequently, its molecular

formula and weight.
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Caption: Functional group arrangement in 1-lsocyano-4-methoxy-2-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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